Saxitoxin diacetate Saxitoxin diacetate Saxitoxin acetate is an acetate salt that is the diacetate of the toxic alkaloid saxitoxin. It contains a saxitoxin.
Brand Name: Vulcanchem
CAS No.: 220355-66-8
VCID: VC0026549
InChI: InChI=1S/C10H17N7O4.2C2H4O2/c11-6-15-5-4(3-21-8(13)18)14-7(12)17-2-1-9(19,20)10(5,17)16-6;2*1-2(3)4/h4-5,19-20H,1-3H2,(H2,12,14)(H2,13,18)(H3,11,15,16);2*1H3,(H,3,4)
SMILES: CC(=O)O.CC(=O)O.C1CN2C(=NC(C3C2(C1(O)O)NC(=N3)N)COC(=O)N)N
Molecular Formula: C14H25N7O8
Molecular Weight: 419.39 g/mol

Saxitoxin diacetate

CAS No.: 220355-66-8

Cat. No.: VC0026549

Molecular Formula: C14H25N7O8

Molecular Weight: 419.39 g/mol

* For research use only. Not for human or veterinary use.

Saxitoxin diacetate - 220355-66-8

Specification

Description Saxitoxin acetate is an acetate salt that is the diacetate of the toxic alkaloid saxitoxin. It contains a saxitoxin.
CAS No. 220355-66-8
Molecular Formula C14H25N7O8
Molecular Weight 419.39 g/mol
IUPAC Name acetic acid;(2,6-diamino-10,10-dihydroxy-3a,4,8,9-tetrahydro-1H-pyrrolo[1,2-c]purin-4-yl)methyl carbamate
Standard InChI InChI=1S/C10H17N7O4.2C2H4O2/c11-6-15-5-4(3-21-8(13)18)14-7(12)17-2-1-9(19,20)10(5,17)16-6;2*1-2(3)4/h4-5,19-20H,1-3H2,(H2,12,14)(H2,13,18)(H3,11,15,16);2*1H3,(H,3,4)
Standard InChI Key ATZFJZKIYFVCKU-UHFFFAOYSA-N
SMILES CC(=O)O.CC(=O)O.C1CN2C(=NC(C3C2(C1(O)O)NC(=N3)N)COC(=O)N)N
Canonical SMILES CC(=O)O.CC(=O)O.C1CN2C(=NC(C3C2(C1(O)O)NC(=N3)N)COC(=O)N)N

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